Cas no 2138098-60-7 (3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol structure
2138098-60-7 structure
Product Name:3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
CAS No:2138098-60-7
MF:C16H31F2NO
MW:291.420252084732
CID:5965155
PubChem ID:165491566
Update Time:2025-07-21

3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2138098-60-7
    • 3-[(2,2-difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
    • EN300-1159948
    • 3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
    • Inchi: 1S/C16H31F2NO/c1-5-9-19(11-15(17)18)14-10-12(20)7-8-13(14)16(3,4)6-2/h12-15,20H,5-11H2,1-4H3
    • InChI Key: FLUDSZNDBSGCGD-UHFFFAOYSA-N
    • SMILES: FC(CN(CCC)C1CC(CCC1C(C)(C)CC)O)F

Computed Properties

  • Exact Mass: 291.23737094g/mol
  • Monoisotopic Mass: 291.23737094g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 23.5Ų

3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1159948-1.0g
3-[(2,2-difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol
2138098-60-7
1g
$0.0 2023-06-08

Additional information on 3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Introduction to 3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS No. 2138098-60-7)

3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2138098-60-7, belongs to a class of molecules that exhibit promising properties for further investigation in drug development. The presence of multiple functional groups, including (2,2-difluoroethyl) and (propyl)amino substituents, as well as a cyclohexan-1-ol backbone, suggests a rich chemical space for exploration.

The structure of 3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol is characterized by its stereochemical complexity, which may contribute to its interactions with biological targets. The (2-methylbutan-2-yl) group adds an additional layer of structural diversity, potentially influencing both the solubility and binding affinity of the compound. Such structural motifs are often explored in the design of novel therapeutic agents due to their ability to modulate biological pathways effectively.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. The (2,2-difluoroethyl) moiety, in particular, has been studied for its potential role in enhancing metabolic stability and improving bioavailability. This feature is crucial in drug design, as it can significantly impact the compound's efficacy and safety profile. The combination of these elements in 3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol makes it a compelling candidate for further investigation.

In the context of modern pharmaceutical research, the development of new drugs often involves a multidisciplinary approach, integrating synthetic chemistry, biochemistry, and pharmacology. The synthesis of complex molecules like 3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol requires meticulous planning and execution to ensure high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-mediated reactions, have been employed to construct the desired framework efficiently.

The biological activity of 3-[(2,2-Difluoroethyl)(propyl)amino]-4-(2-methylbutan-2-yl)cyclohexan-1-ol is an area of active research. Preliminary studies suggest that this compound may exhibit interactions with various biological targets, including enzymes and receptors involved in critical cellular processes. For instance, the (propyl)amino group is known to be a common pharmacophore in many bioactive molecules, often mediating binding interactions through hydrogen bonding or ionic interactions. Further investigation into its mechanism of action could uncover novel therapeutic applications.

The pharmacokinetic properties of 3-[(Difluoroethyl)(propyl)amino])-4-[(methylbutan)]cyclohexanol are also of interest. The presence of fluorine atoms can influence metabolic pathways by affecting enzyme selectivity or stability. This characteristic is particularly relevant in drug design, as fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Detailed studies on the metabolic fate of this compound could provide valuable insights into its potential clinical utility.

Recent publications have highlighted the importance of structure-based drug design in developing novel therapeutics. By leveraging high-resolution structural information obtained from techniques like X-ray crystallography or NMR spectroscopy, researchers can optimize the binding affinity and selectivity of small molecules like 3-[(Difluoroethyl)(propyl)amino]]-4-[(methylbutan)]cyclohexanol]. This approach has been instrumental in accelerating the discovery pipeline for new drugs targeting various diseases.

The synthetic pathways for 3-[(Difluoroethyl)(propyl)amino]]-4-[(methylbutan)]cyclohexanol involve multiple steps that require careful optimization to achieve high yields and minimal byproducts. Recent advances in synthetic methodologies have enabled more efficient and sustainable production processes. For example, catalytic hydrogenation reactions have been employed to introduce functional groups with high precision. These improvements not only enhance the efficiency of synthesis but also reduce environmental impact.

The potential applications of 3-[(Difluoroethyl)(propyl)amino]]-4-[(methylbutan)]cyclohexanol extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for designing molecules with enhanced physicochemical properties suitable for oral administration or targeted delivery systems. Additionally, its potential role as an intermediate in more complex drug candidates cannot be overlooked.

In conclusion,3-[(Difluoroethyl)(propyl)amino]]-4-[(methylbutan)]cyclohexanol (CAS No. 2138098607) represents a fascinating subject for pharmaceutical research due to its intricate structure and promising biological profile. Further exploration into its pharmacological properties and synthetic methodologies will likely yield significant insights into its potential as a therapeutic agent or as a building block for more complex molecules.

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